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Compound of Interest

Compound Name: Diisopropy! sulfite

Cat. No.: B117700

An in-depth examination of the synthesis, properties, and applications of diisopropyl sulfite, a
versatile reagent in organic chemistry with emerging potential in drug development and
materials science.

Introduction

Diisopropyl sulfite [(CH3)2CHO]2SO, is a dialkyl ester of sulfurous acid. While its close
analog, diisopropyl sulfate, has been more extensively studied, diisopropyl sulfite possesses
unique chemical properties that make it a valuable reagent in its own right, particularly in the
realm of O-sulfation and as a potential electrolyte additive. This technical guide provides a
comprehensive overview of the current research on diisopropyl sulfite, including its synthesis,
physical and chemical properties, spectroscopic data, and known applications, with a focus on
its relevance to researchers, scientists, and professionals in drug development.

Physicochemical Properties

Diisopropyl sulfite is a colorless to light yellow liquid.[1] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Diisopropyl Sulfite
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Property Value Reference(s)
Molecular Formula CeH1403S [2]
Molecular Weight 166.24 g/mol [2]
CAS Number 4773-13-1 2]
Boiling Point 170 °C [1]
Density 1.01 g/cm3 [1]
Refractive Index 1.4130-1.4170 [1]
Flash Point 67 °C [1]
Storage Temperature 2-8°C, under inert atmosphere  [3]
Solubility Soluble in organic solvents.

IUPAC Name dipropan-2-yl sulfite [2]

Spectroscopic Data

The structural characterization of diisopropyl sulfite is supported by various spectroscopic
techniques.

Table 2: Spectroscopic Data for Diisopropyl Sulfite
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. Key Data and
Technique . Reference(s)
Observations

Data for the closely related
diisopropyl sulfoxide shows

1H NMR o [4]
characteristic signals for the

isopropy! protons.

Data for the related diisopropyl
13C NMR o _ [4]
sulfoxide is available.

FTIR spectra are available
Infrared (IR) Spectroscopy ) [2]
from various databases.

GC-MS data is available,
Mass Spectrometry (MS) providing fragmentation [2]

patterns for identification.

Synthesis of Diisopropyl Sulfite

A common and straightforward method for the synthesis of diisopropyl sulfite involves the
reaction of isopropanol with thionyl chloride.

General Experimental Protocol: Synthesis from
Isopropanol and Thionyl Chloride

This procedure is adapted from the general synthesis of n-butyl sulfite and can be applied to
the preparation of diisopropyl sulfite.[5]

Materials:

Isopropanol (dry)

Thionyl chloride (distilled)

Inert gas (e.g., nitrogen or argon)

Apparatus for reaction under inert atmosphere, including a dropping funnel and a system for
trapping evolved HCI gas.
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Procedure:

In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a
condenser connected to an acid gas trap, place dry isopropanol.

e Slowly add thionyl chloride dropwise to the stirred isopropanol. The reaction is exothermic,
and the temperature should be controlled, initially with cooling if necessary.

o After the addition is complete, the reaction mixture is gradually heated to reflux to drive the
reaction to completion and to remove dissolved hydrogen chloride.

The crude diisopropyl sulfite is then purified by vacuum distillation.
Reaction Stoichiometry:

2 (CH3)2CHOH + SOCI2 — [(CH3)2CHO]2SO + 2 HCI

2 (CH3)2CHOH [(CH3)2CHOJ2SO

SOCl2 2 HCI

Click to download full resolution via product page

Caption: Synthesis of Diisopropyl Sulfite.

Chemical Reactions and Applications

Diisopropyl sulfite serves as a versatile reagent in several chemical transformations, with its
applications primarily centered around its role as a sulfating and alkylating agent.

O-Sulfation Reactions

Diisopropyl sulfite is a key reagent in O-sulfation, a critical modification for many bioactive
molecules.[6] When activated by tetrabutylammonium bisulfate, it provides a robust method for
the functionalization of a wide range of substrates, including alcohols and phenols.[6][7][8] This
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method is particularly valuable in drug discovery for the late-stage functionalization of complex
molecules.[6]

General Workflow for O-Sulfation:

B ...

Diisopropyl Sulfite
Tetrabutylammonium Bisulfate

Alcohol/Phenol

Sulfated Product

Click to download full resolution via product page

Caption: O-Sulfation using Diisopropyl Sulfite.

Applications in Drug Development and Peptide
Synthesis

The ability of diisopropyl sulfite to effect O-sulfation under mild conditions makes it a valuable
tool in medicinal chemistry and peptide synthesis.[6] Sulfation can alter the biological activity
and pharmacokinetic properties of drug candidates and peptides.

Use as an Electrolyte Additive

Organic sulfites, including diisopropyl sulfite, have been investigated as electrolyte additives
in lithium-ion batteries. They can contribute to the formation of a stable solid electrolyte
interphase (SEI) on the electrodes, which can improve battery performance and cycle life.[9]

Safety and Toxicology

Diisopropyl sulfite is classified as a skin and eye irritant.[2] Handling should be performed in a
well-ventilated area, and appropriate personal protective equipment, including gloves and
safety glasses, should be worn.[1][10]

GHS Hazard Information:

e H315: Causes skin irritation.[2]
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e H319: Causes serious eye irritation.[2]

Detailed toxicological studies specifically on diisopropyl sulfite are limited. However, data on
related alkyl sulfites suggest that acute oral toxicity is generally low, with the primary effect
being gastrointestinal irritation.[6] It is important to distinguish diisopropyl sulfite from
diisopropyl sulfate, which is a suspected carcinogen.[11][12]

Conclusion

Diisopropyl sulfite is a reagent with significant potential in organic synthesis, particularly for
O-sulfation reactions relevant to drug discovery and the modification of bioactive molecules. Its
application as an electrolyte additive in battery technology is also an emerging area of
research. While a general understanding of its synthesis and properties exists, further research
into its specific reaction mechanisms, a broader range of applications, and a more detailed
toxicological profile will be crucial for its full exploitation in scientific and industrial settings. This
guide provides a foundational resource for professionals seeking to understand and utilize this
versatile chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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